Cas no 101410-18-8 ((S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate)

• Product Name: (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate
• CAS No: 101410-18-8
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• MDL: MFCD06738835
• CID: 62228
• PubChem ID: 54006182
• Update Time: 2025-05-20

(S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate
• (S)-2-THIOCARBAMOYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-Butyl 2(S)-thiocarbamoylpyrrolidine-1-carboxylate
• (S)-tert-butyl 2-thiocarbaMoylpyrrolidine-1-carboxylate
• tert-butyl (S)-2-carbamothioylpyrrolidine-1-carboxylate
• 2R-THIOCARBAMOYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (S)-2-Thiocarbamoylpyrrolidine-1-carboxylic acid tert-butyl este
• 1-Pyrrolidinecarboxylic acid, 2-(aMinothioxoMethyl)-, 1,1-diMethylethyl ester, (2S)-
• tert-butyl (2S)-2-carbamothioylpyrrolidine-1-carboxylate
• C10H18N2O2S
• KPAOKCBKJXBXNI-ZETCQYMHSA-N
• (S)-2-THIOCARBAMOYLPYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• SCHEMBL1118385
• AKOS015911118
• J-505121
• (-)-N-(tert-Butoxycarbonyl)-L-proline-2-thioamide
• MFCD06738835
• A11822
• CS-0047030
• AKOS015995210
• W12095
• 101410-18-8
• (S)-1-Boc-pyrrolidine-2-carbothioamide
• AS-11355
• DTXSID60708313
• (S)-tert-Butyl2-carbamothioylpyrrolidine-1-carboxylate
• (S)-(1-Boc)-2-carbamothioylpyrrolidine
• N-BOC-(S)-Pyrrolidine-2-thiocarboxamide
• AM20070665
• TERT-BUTYL2(S)-THIOCARBAMOYLPYRROLIDINE-1-CARBOXYLATE
• (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate

• MDL： MFCD06738835
• Inchi： 1S/C10H18N2O2S/c1-10(2,3)14-9(13)12-6-4-5-7(12)8(11)15/h7H,4-6H2,1-3H3,(H2,11,15)/t7-/m0/s1
• InChI Key： KPAOKCBKJXBXNI-ZETCQYMHSA-N
• SMILES： S=C([C@@H]1CCCN1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 230.10900
• Monoisotopic Mass: 230.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.6

Experimental Properties

• Melting Point: 199-201°C
• PSA: 87.65000
• LogP: 2.31020

(S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate

Comprehensive Guide to (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate (CAS No. 101410-18-8)

(S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate (CAS No. 101410-18-8) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound, often referred to as a pyrrolidine derivative, plays a critical role in the development of bioactive molecules, particularly in the field of asymmetric synthesis and medicinal chemistry. Its unique structural features, including the tert-butyl carbamate and thiocarbamoyl functional groups, make it a valuable intermediate for designing novel drug candidates.

The growing interest in chiral building blocks like (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate stems from the pharmaceutical industry's demand for enantiomerically pure compounds. Researchers frequently search for high-purity chiral intermediates to optimize drug efficacy and reduce side effects. With CAS No. 101410-18-8, this compound has gained attention for its potential applications in peptide mimetics and enzyme inhibitors, aligning with current trends in targeted drug discovery.

One of the key advantages of (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. Its pyrrolidine core is a common motif in many FDA-approved drugs, particularly those targeting neurological and cardiovascular diseases. As the demand for custom synthesis and contract research services grows, this compound has become a sought-after reagent for academic and industrial laboratories.

From a synthetic chemistry perspective, the tert-butoxycarbonyl (Boc) protecting group in (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate offers excellent compatibility with a wide range of organic transformations. This feature is particularly valuable in solid-phase peptide synthesis (SPPS), where protecting group strategies are crucial for achieving high yields. The compound's thiocarbamoyl functionality also provides opportunities for further derivatization, enabling the creation of diverse molecular architectures.

The market for specialty chemicals like (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate has expanded significantly due to increased R&D investments in personalized medicine. Pharmaceutical companies are actively exploring structure-activity relationships (SAR) using such advanced intermediates to develop next-generation therapeutics. With CAS No. 101410-18-8 being frequently cited in patent literature, this compound continues to attract interest from both innovators and generic drug manufacturers.

Quality control is paramount when working with chiral synthons like (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity, optical rotation, and spectroscopic characterization (NMR, MS). These quality parameters are essential for researchers who require consistent performance in their synthetic protocols, especially when developing GMP-compliant processes for pharmaceutical applications.

Looking ahead, the applications of (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate are expected to grow in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural versatility makes it an attractive scaffold for designing small molecule modulators of protein-protein interactions. As the scientific community addresses challenges in drug resistance and selectivity, compounds like CAS No. 101410-18-8 will likely play increasingly important roles in drug discovery campaigns.

For synthetic chemists exploring stereoselective transformations, (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate offers numerous possibilities. The compound's chiral center can influence the outcome of asymmetric catalysis and kinetic resolutions, making it valuable for creating enantiomerically enriched products. Recent publications have highlighted its utility in constructing constrained peptidomimetics, which are important for improving metabolic stability in peptide-based therapeutics.

In conclusion, (S)-Tert-Butyl 2-carbamothioylpyrrolidine-1-carboxylate (CAS No. 101410-18-8) represents a sophisticated tool for modern drug discovery and development. Its combination of chirality, functional group diversity, and synthetic versatility positions it as a key intermediate for addressing current challenges in medicinal chemistry. As research continues to uncover new applications for this compound, its importance in the pharmaceutical and biotechnology sectors is expected to grow substantially.